Cas no 1158753-30-0 (Tert-butyl N-[2-(4-oxocyclohexyl)ethyl]carbamate)

• Product Name: Tert-butyl N-[2-(4-oxocyclohexyl)ethyl]carbamate
• CAS No: 1158753-30-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD12408643
• CID: 5017170
• Update Time: 2026-02-28

Tert-butyl N-[2-(4-oxocyclohexyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• t-Butyl 2-(4-oxocyclohexyl) ethylcarbamate
• tert-Butyl 2-(4-oxocyclohexyl) ethylcarbamate
• tert-Butyl (2-(4-oxocyclohexyl)ethyl)carbamate
• Tert-butyl N-[2-(4-oxocyclohexyl)ethyl]carbamate

• MDL： MFCD12408643
• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-9-8-10-4-6-11(15)7-5-10/h10H,4-9H2,1-3H3,(H,14,16)
• InChI Key： LVQLTRWFIXPZEU-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCNC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 241.16779360 g/mol
• Monoisotopic Mass: 241.16779360 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 241.33
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl N-[2-(4-oxocyclohexyl)ethyl]carbamate

Recent Advances in the Study of Tert-butyl N-[2-(4-oxocyclohexyl)ethyl]carbamate (CAS: 1158753-30-0)

The compound Tert-butyl N-[2-(4-oxocyclohexyl)ethyl]carbamate (CAS: 1158753-30-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexyl and carbamate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a subject of intense scientific inquiry.

One of the key areas of research involves the optimization of synthetic pathways for Tert-butyl N-[2-(4-oxocyclohexyl)ethyl]carbamate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers employed a palladium-catalyzed coupling reaction, which not only improved the yield but also reduced the formation of by-products. This advancement is crucial for scaling up production for preclinical and clinical studies.

In addition to synthetic improvements, the biological activity of this compound has been extensively investigated. Preliminary in vitro studies have revealed its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its efficacy in suppressing the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest its potential application in the development of anti-inflammatory drugs.

Further research has explored the structural-activity relationship (SAR) of Tert-butyl N-[2-(4-oxocyclohexyl)ethyl]carbamate. By introducing various substituents to the cyclohexyl ring, scientists have identified derivatives with enhanced potency and selectivity. A study in the European Journal of Medicinal Chemistry (2023) reported that certain fluorinated analogs exhibited improved pharmacokinetic properties, including better bioavailability and metabolic stability. These modifications are critical for the development of next-generation therapeutics.

The potential therapeutic applications of this compound extend beyond anti-inflammatory effects. Recent findings published in ACS Chemical Biology (2024) suggest its role in modulating neurodegenerative pathways. In cellular models of Alzheimer's disease, the compound demonstrated neuroprotective effects by reducing amyloid-beta aggregation and oxidative stress. These results open new avenues for its use in neurodegenerative disease research.

Despite these promising developments, challenges remain in the clinical translation of Tert-butyl N-[2-(4-oxocyclohexyl)ethyl]carbamate. Issues such as solubility, toxicity, and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Tert-butyl N-[2-(4-oxocyclohexyl)ethyl]carbamate (CAS: 1158753-30-0) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis, biological evaluation, and structural optimization underscore its value as a lead compound for various therapeutic indications. Continued research and development efforts will be crucial to fully realize its clinical potential.